1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-(2-bromoprop-2-enyl)-2-(naphthalen-2-yloxymethyl)benzimidazole
• InChI: InChI=1S/C21H17BrN2O/c1-15(22)13-24-20-9-5-4-8-19(20)23-21(24)14-25-18-11-10-16-6-2-3-7-17(16)12-18/h2-12H,1,13-14H2
• InChI Key: ZNAGTRXFEJWWMO-UHFFFAOYSA-N
• Canonical SMILES: C=C(CN1C2=CC=CC=C2N=C1COC3=CC4=CC=CC=C4C=C3)Br
• Molecular Formula: C21H17BrN2O
• Molecular Weight: 393.3 g/mol

Description

1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole is a compound that belongs to the family of benzimidazole derivatives. It is a synthetic compound that has been synthesized for its potential use in scientific research. This compound has been found to have a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Biological Activity and Medicinal Chemistry

• Antibacterial and Antifungal Properties : A study by Al-Hakimi et al. (2020) discusses the synthesis of metal complexes derived from Schiff base ligands, showing significant antibacterial and antifungal activities. These complexes exhibit a range of biological activities, highlighting the potential of related compounds in developing new antimicrobial agents (Al-Hakimi et al., 2020).

• DNA Binding and Cytotoxicity : Paul et al. (2015) synthesized new benzimidazole-based Schiff base copper(II) complexes, demonstrating their ability to bind to DNA and exhibit substantial cytotoxic effects against various cancer cell lines. This indicates the potential for developing novel anticancer agents (Paul et al., 2015).

Chemical Synthesis and Material Science

• Heterocyclic Compound Synthesis : Ahmad et al. (2018) explored the synthesis and properties of novel tetra substituted imidazoles, providing insights into their potential applications in materials science, particularly in the development of compounds with non-linear optical properties (Ahmad et al., 2018).

• Microwave-Promoted Synthesis : Xue-rong (2010) described a novel microwave-promoted synthesis method for creating 1-((1H-benzo[d]imidazol-2-ylamino)methyl)naphthalen-2-ols. This method highlights the efficiency and potential for rapid synthesis of complex heterocyclic compounds, which can have various applications in chemical research and development (Xue-rong, 2010).

Enzyme Inhibition and Pharmaceutical Applications

• Pancreatic Lipase Inhibitors : A study by Unnisa et al. (2022) focused on the design and evaluation of N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives as potential pancreatic lipase inhibitors. Their findings suggest promising applications in the treatment of obesity, indicating the therapeutic potential of similar compounds (Unnisa et al., 2022).